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Abstract

Ovalene (Csz2H14) is a polycyclic aromatic hydrocarbon (PAH) characterized by its distinct
reddish-orange color. This technical guide provides an in-depth overview of the core physical
and spectroscopic properties of Ovalene. It is intended to serve as a comprehensive resource
for researchers, scientists, and drug development professionals interested in the fundamental
characteristics of this complex molecule. This document summarizes key quantitative data in
structured tables, outlines detailed experimental protocols for its synthesis and
characterization, and presents visual representations of experimental workflows and a
hypothetical signaling pathway relevant to its potential biological activity.

Physical and Chemical Properties

Ovalene is a planar, peri-fused aromatic hydrocarbon consisting of ten benzene rings. Its
extensive T-conjugated system is responsible for its characteristic color and photophysical
properties.

General Properties
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Property Value Reference(s)

Appearance Reddish-orange solid [1]

Molecular Formula Cs2Haa [2]

Molar Mass 398.45 g/mol [2]

Density 1.496 g/cm3 [1]

Melting Point 473 °C (746 K) [1]
Solubility
Ovalene is sparingly soluble in common organic solvents.

Solvent Solubility Reference(s)

Benzene Sparingly soluble [1]

Toluene Sparingly soluble [1]

Dichloromethane Sparingly soluble [1]
Crystal Structure

Parameter Value Reference(s)

Crystal System Monoclinic [1]

Space Group P2i/a [1]

Lattice Constants

a=1947nm,b=0.470 nm, c
=1.012 nm

[1]

Lattice Angles

o =90°, B =105.0°,y = 90°

[1]

Spectroscopic Properties

The extended 11-system of Ovalene gives rise to distinct spectroscopic signatures.
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UV-Visible Absorption Spectroscopy

Solutions of Ovalene exhibit characteristic absorption bands in the UV-visible region. The
spectrum is complex, with multiple electronic transitions. Recent studies have focused on the
reassignment of the S2-So electronic transition.[3]

Fluorescence Spectroscopy

Under UV irradiation, solutions of Ovalene exhibit a notable green fluorescence.[1] The
fluorescence properties are sensitive to the solvent environment.

Vibrational Spectroscopy

Infrared (IR) and Raman spectroscopy are powerful tools for characterizing the vibrational
modes of the Ovalene molecule. The spectra are complex due to the large number of atoms
and low symmetry.[4][5]

Experimental Protocols
Synthesis of Reddish-Orange Ovalene (Clar's Method)

This protocol is based on the original synthesis reported by E. Clar.

Workflow for the Synthesis of Ovalene
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Synthesis of Ovalene Workflow

Methodology:

» Oxidative Cyclization: 1,14-Benzobisanthene is reacted with maleic anhydride under
oxidative conditions at elevated temperatures. This reaction leads to the formation of a
carboxylic anhydride intermediate.

» Decarboxylation: The resulting carboxylic anhydride is mixed with soda-lime and heated
under vacuum. This step facilitates the removal of carbon dioxide, leading to the formation of
the fully aromatic Ovalene structure.[6][7]

Purification

Purification of the crude Ovalene product is crucial to obtain the desired reddish-orange
compound with high purity.

Workflow for the Purification of Ovalene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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